Cas no 2034372-21-7 (11-(furan-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene)

• Product Name: 11-(furan-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene
• CAS No: 2034372-21-7
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 6389260
• PubChem ID: 119102626
• Update Time: 2025-07-17

11-(furan-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene Chemical and Physical Properties

Names and Identifiers

• 11-(furan-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene
• CRVPERQOILYNSG-UHFFFAOYSA-N
• Methanone, 3-furanyl(1,3,4,7,8,9-hexahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)-
• furan-3-yl(7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-dien-11-yl)methanone
• F6525-0572
• furan-3-yl(3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)methanone
• 11-(furan-3-carbonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene
• 2034372-21-7
• CCG-347218
• AKOS026702850

• Inchi： 1S/C14H15N3O2/c18-14(10-4-7-19-9-10)16-5-6-17-13(8-16)11-2-1-3-12(11)15-17/h4,7,9H,1-3,5-6,8H2
• InChI Key： CRVPERQOILYNSG-UHFFFAOYSA-N
• SMILES： C(C1C=COC=1)(N1CCN2N=C3CCCC3=C2C1)=O

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 464.5±45.0 °C(Predicted)
• pka: 2.90±0.20(Predicted)

Additional information on 11-(furan-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene

Introduction to 11-(furan-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^2,6dodeca-1,6-diene (CAS No. 2034372-21-7)

The compound 11-(furan-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^2,6dodeca-1,6-diene, identified by its CAS number 2034372-21-7, represents a structurally intricate molecule with significant potential in the field of medicinal chemistry and pharmacology. Its unique tricyclic framework, combined with a furyl substituent and a triazole ring system, positions it as a promising scaffold for the development of novel therapeutic agents.

This introduction delves into the structural features, synthetic considerations, and emerging applications of this compound, emphasizing its relevance in contemporary chemical biology research. The discussion is anchored in the latest scientific literature and highlights the compound's potential role in addressing complex biological targets.

The molecular structure of 11-(furan-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^2,6dodeca-1,6-diene encompasses a tricyclic system derived from cyclohexene, which has been functionalized with a triazole ring at the 7-position and a furan-3-carbonyl moiety at the 11-position. This arrangement creates a rigid core that can be exploited to modulate binding interactions with biological macromolecules. The presence of both carbonyl and heterocyclic groups further enhances its versatility as a pharmacophore.

One of the most compelling aspects of this compound is its ability to serve as a versatile intermediate in organic synthesis. The tricyclic backbone provides stability while allowing for selective modifications at various positions. The furyl group, in particular, has garnered attention due to its role in enhancing bioavailability and metabolic stability in drug candidates. Recent studies have demonstrated that furyl-containing compounds exhibit potent activity against a range of targets, including enzymes and receptors involved in inflammatory and infectious diseases.

In the realm of drug discovery, the synthesis of 11-(furan-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^2,6dodeca-1,6-diene has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the tricyclic core efficiently. For instance, cyclization reactions involving organometallic reagents have proven effective in forming the desired ring system. Additionally, transition metal-catalyzed cross-coupling reactions have been utilized to introduce the furyl substituent at the 3-position of the furan ring.

The triazole ring within the molecule contributes to its pharmacological profile by providing hydrogen bonding capabilities and influencing electronic properties. Triazole derivatives are well-known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory effects. By integrating this motif into the tricyclic scaffold of 11-(furan-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^2,6dodeca-1,6-diene, researchers aim to develop compounds that can interact selectively with disease-relevant targets.

Recent preclinical studies have begun to explore the therapeutic potential of derivatives based on this scaffold. Notably, modifications aimed at enhancing solubility and improving pharmacokinetic profiles have shown promise in animal models. These studies highlight the importance of structural optimization in translating promising molecular entities into viable drug candidates.

The compound's unique structural features also make it an attractive candidate for computational modeling and virtual screening efforts. Molecular docking studies have been conducted to identify potential binding interactions with target proteins relevant to neurological disorders and cancer biology. The rigid tricyclic core provides a stable platform for predicting binding affinities and optimizing lead compounds.

In conclusion,11-(furan-3-carbonyl)-7,8,,11-triazatricyclo6,,4.,0.,0^2,6dodeca,1,6-diene (CAS No., 2034372,21,7) represents a structurally sophisticated molecule with significant therapeutic potential., Its synthesis has been refined through modern organic chemistry techniques., ongoing research continues to uncover its applications in medicinal chemistry., by leveraging its unique structural features., researchers aim to develop novel treatments for diverse diseases..